Cas no 19116-90-6 (2,5-Dimethoxybenzenesulfonamide)

• Product Name: 2,5-Dimethoxybenzenesulfonamide
• CAS No: 19116-90-6
• Molecular Formula: C₈H₁₁NO₄S
• Molecular Weight: 217.24224
• MDL: MFCD00833415
• CID: 88040
• PubChem ID: 209044

2,5-Dimethoxybenzenesulfonamide Properties

Names and Identifiers

• 2,5-dimethoxybenzene-1-sulfonamide
• 2,5-Dimethoxybenzenesulfonamide
• 2,5-DIMETHOXYBENZENESULPHONAMIDE
• 2,5-dimethoxy-benzenesulfonamide
• 2,5-dimethoxy-benzenesulfonic acid amide
• 2,5-Dimethoxy-benzolsulfonsaeure-amid
• 2,5-dimethoxyphenylsulfonamide
• Benzenesulfonamide,2,5-dimethoxy
• 2,5-dimethoxy-benzenesulfonamid
• Benzenesulfonamide, 2,5-dimethoxy-
• MFCD00833415
• MLS000064507
• Z45415657
• SCHEMBL1137736
• DTXSID20172637
• 19116-90-6
• EN300-13704
• SB79024
• FT-0610400
• CS-0308864
• PS-3154
• Benzenesulfonamide,2,5-dimethoxy-
• SMR000077039
• BRN 2648546
• MMHMYFWOECSGDR-UHFFFAOYSA-N
• HMS1594F02
• GS0442
• AKOS000139130
• 3-11-00-00570 (Beilstein Handbook Reference)
• CHEMBL1547606
• AI3-17891
• A813473
• HMS2431H12
• DB-004458
• BBL100205
• STL553771

• MDL： MFCD00833415
• InChIKey： MMHMYFWOECSGDR-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H11NO4S/c1-12-6-3-4-7(13-2)8(5-6)14(9,10)11/h3-5H,1-2H3,(H2,9,10,11)
• SMILES： COC1=CC(=C(C=C1)OC)S(=O)(=O)N

Computed Properties

• Exact Mass: 217.04100
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 3
• Monoisotopic Mass: 217.041
• Heavy Atom Count: 14
• Complexity: 272
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 87A^2

Experimental Properties

• LogP: 2.13230
• PSA: 87.00000
• Refractive Index: 1.536
• Boiling Point: 416.2°Cat760mmHg
• Melting Point: 150 °C
• Flash Point: 205.5°C
• Color/Form: Uncertain
• Solubility: Uncertain
• Density: 1.305

2,5-Dimethoxybenzenesulfonamide Security Information

• RTECS：DB2030000
• Safety Term：S24/25
• Safety Instruction： S24/25
• Dangerous goods sign：
• Hazard Statement： Irritant
• HazardClass：IRRITANT

2,5-Dimethoxybenzenesulfonamide Customs Data

• HS CODE：2935009090
• Customs Data：

  China Customs Code:

  2935009090

  Overview:

  2935009090 Other sulphonates(Acyl)amine. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:35.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2935009090 other sulphonamides VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:35.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides